Cas no 146397-87-7 (p-(Trifluoromethyl)phenyl Triflate)

p-(Trifluoromethyl)phenyl Triflate Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 4-(trifluoromethyl)phenyl ester
• [4-(trifluoromethyl)phenyl] trifluoromethanesulfonate
• p-(Trifluoromethyl)phenyl Triflate
• p-CF3C6H4OTf
• para-trifluoromethyl phenol triflate
• PC4495
• 4-(TRIFLUOROMETHYL)PHENYL TRIFLUOROMETHANESULFONATE
• 4-(TRIFLUOROMETHYL)PHENYL TRIFLUOROMETHANESULPHONATE
• MFCD07784330
• trifluoromethanesulfonic acid [4-(trifluoromethyl)phenyl] ester
• 146397-87-7
• DTXSID30441866
• BS-52717
• AKOS040767392
• A808502
• SCHEMBL408478
• E83923
• [4-(trifluoromethyl)phenyl] tris(fluoranyl)methanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 4-(trifluoromethyl)phenyl ester
• 4-(Trifluoromethyl)phenyltrifluoromethanesulphonate97%
• 4-(Trifluoromethyl)phenyl trifluoromethanesulphonate 97%
• 4-(trifluoromethyl)phenyl trifluoromethanesulfonate
• 4-(Trifluoromethyl)phenyl trifluoromethanesulphonate
• +Expand

• MDL： MFCD07784330
• InChIKey： DJHQEXVEXPOXGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4F6O3S/c9-7(10,11)5-1-3-6(4-2-5)17-18(15,16)8(12,13)14/h1-4H
• SMILES： FC(C1C=CC(OS(C(F)(F)F)(=O)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 293.97900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 293.97853413g/mol
• Heavy Atom Count: 18
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: 4.01460
• PSA: 51.75000